Cas no 339276-28-7 (N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide)

• Product Name: N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide
• CAS No: 339276-28-7
• MDL: MFCD00664213
• CID: 4648979
• Update Time: 2025-06-10

N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide

• MDL： MFCD00664213

Additional information on N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide

Comprehensive Overview of N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide (CAS No. 339276-28-7)

N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide (CAS No. 339276-28-7) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of sulfonohydrazides, which are known for their diverse applications in agrochemicals, pharmaceuticals, and material science. The presence of a trifluoromethyl group and a pyridinyl moiety in its structure enhances its reactivity and potential utility in various chemical reactions.

The compound's CAS number 339276-28-7 serves as a unique identifier, ensuring precise identification in chemical databases and regulatory documents. Researchers and industry professionals often search for this compound using keywords such as "N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide synthesis" or "CAS 339276-28-7 applications", reflecting the growing interest in its properties and uses. Its molecular formula and weight are critical for analytical purposes, particularly in chromatography and mass spectrometry.

In recent years, the demand for fluorinated compounds like N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide has surged due to their stability and bioactivity. Fluorine incorporation often improves metabolic stability and binding affinity, making such compounds valuable in drug discovery. Searches for "trifluoromethyl pyridine derivatives" and "sulfonohydrazide uses" have increased, highlighting their relevance in modern chemistry.

The compound's allyl group introduces additional reactivity, enabling participation in cross-coupling reactions and polymerizations. This feature aligns with the rising trend of green chemistry, where researchers seek sustainable methods to functionalize molecules. Queries like "allyl group reactions in organic synthesis" and "eco-friendly sulfonohydrazide modifications" are common among chemists exploring innovative pathways.

From a safety perspective, N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide should be handled with standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its integrity. Users frequently search for "CAS 339276-28-7 safety data" and "sulfonohydrazide handling guidelines", emphasizing the need for accessible information.

In agrochemical research, this compound's structural motifs are explored for potential pest control applications. The pyridinyl and trifluoromethyl groups are often associated with herbicidal and insecticidal activity, driving interest in its derivatives. Keywords like "pyridine-based agrochemicals" and "trifluoromethyl in crop protection" reflect this niche focus.

Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide. Researchers often look for "CAS 339276-28-7 spectroscopic data" or "sulfonohydrazide analytical methods" to support their studies. The compound's purity and stability under various conditions are also frequent topics of inquiry.

In summary, N-Allyl-N'-3-chloro-5-(trifluoromethyl)-2-pyridinyl-N'-methylmethanesulfonohydrazide (CAS No. 339276-28-7) represents a versatile chemical entity with broad interdisciplinary appeal. Its structural features and functional groups make it a subject of ongoing research, particularly in fields prioritizing molecular innovation and sustainable chemistry. As interest in fluorinated and heterocyclic compounds grows, this compound is likely to remain a focal point for scientific exploration.